Cas no 17934-15-5 (4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-)

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- structure

17934-15-5 structure

Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-

CAS No:17934-15-5

Molecular Formula:C_₁₈H_₁₈O_₆

Molecular Weight:330.331925868988

CID:1368985

PubChem ID:124355924

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-
- 7-O-Methyleucomol
- AKOS040761249
- (3S)-3,5-Dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-2H-chromen-4-one
- 17934-15-5
- CHEMBL4520697
- +Expand
- InChIKey： LZSFFWMTNAFHNX-SFHVURJKSA-N
- Inchi： InChI=1S/C18H18O6/c1-22-12-5-3-11(4-6-12)9-18(21)10-24-15-8-13(23-2)7-14(19)16(15)17(18)20/h3-8,19,21H,9-10H2,1-2H3/t18-/m0/s1
- SMILES： COc1ccc(cc1)C[C@@]2(COc3cc(cc(c3C2=O)O)OC)O

Computed Properties

Exact Mass: 330.11033829g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 330.11033829g/mol
Heavy Atom Count: 24
Complexity: 447
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 85.2Å²

Experimental Properties

Boiling Point: 567.9±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 208.8±23.6 °C
Color/Form: Oil
Density: 1.4±0.1 g/cm3

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AF03300-5mg	7-O-Methyleucomol	17934-15-5		5mg	$594.00	2024-04-20
TargetMol Chemicals	TN3244-5 mg	7-O-Methyleucomol	17934-15-5	98%	5mg	￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O78350-5 mg	4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-	17934-15-5		5mg	¥4800.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3244-1 mg	7-O-Methyleucomol	17934-15-5		1mg	￥2435.00	2022-04-26

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17934-15-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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Recommended suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:17934-15-5)7-O-Methyleucomol

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